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Compound of Interest

Compound Name: Aloisine RP106

Cat. No.: B1680015

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Aloisine RP106 is a potent, ATP-competitive inhibitor of key serine/threonine kinases,
including Cyclin-Dependent Kinase 1 (Cdk1)/cyclin B, Cyclin-Dependent Kinase 5 (Cdk5)/p25,
and Glycogen Synthase Kinase 3 (GSK3). Its ability to modulate these critical cellular signaling
pathways makes it a valuable tool in cell cycle research, neurobiology, and oncology. Proper
preparation of a stable and accurate stock solution is the first and most critical step for
obtaining reliable and reproducible experimental results. These application notes provide a
detailed protocol for the preparation, storage, and handling of Aloisine RP106 stock solutions
for in vitro research purposes.

Data Presentation

Quantitative data for Aloisine RP106 is summarized in the table below. This information is
essential for calculating the required mass of the compound to achieve a desired stock solution

concentration.
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Property Value
Molecular Weight 281.4 g/mol
Purity =95%
Appearance Crystalline solid

Information for the related compound Aloisine A
Solubility (DMSO) is 10 mg/mL. A similar solubility is anticipated for
Aloisine RP106.

Recommended Solvent Dimethyl sulfoxide (DMSOQO), anhydrous

Experimental Protocols

Materials

e Aloisine RP106 solid powder

e Anhydrous dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2.0 mL), sterile

o Pipette and sterile pipette tips

» Vortex mixer

e Sonicator (optional)

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Protocol for Preparing a 10 mM Aloisine RP106 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. This is a common
starting concentration for many cell-based assays.

1. Calculation of Mass:
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To prepare a 10 mM stock solution, the required mass of Aloisine RP106 can be calculated
using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 281.4 g/mol x 1000 mg/g = 2.814 mg
2. Weighing the Compound:

o Wear appropriate PPE.

e On an analytical balance, carefully weigh out the calculated mass of Aloisine RP106. It is
recommended to weigh a slightly larger amount (e.g., 5 mg) and adjust the volume of DMSO
accordingly to achieve the desired concentration. This minimizes weighing errors.

o For example, if 5.0 mg is weighed, the required volume of DMSO would be: Volume (mL) =
(Mass (mg) / Molecular Weight ( g/mol )) / Desired Concentration (mmol/L) = (5.0 mg / 281.4
g/mol ) /10 mmol/L = 1.777 mL

3. Dissolving the Compound:
o Transfer the weighed Aloisine RP106 powder to a sterile microcentrifuge tube.
e Add the calculated volume of anhydrous DMSO to the tube.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

 Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming of the tube to 37°C or brief sonication can aid in dissolving the compound.

4. Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
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microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, store the aliquots at -80°C. Under these conditions, the stock solution
is expected to be stable for up to 6 months.

o For short-term storage, aliquots can be kept at -20°C and should be used within one month.
Working Solution Preparation

To prepare a working solution for your experiment, dilute the 10 mM stock solution in the
appropriate cell culture medium or buffer.

o Example: To make a 10 uM working solution in 1 mL of cell culture medium:

[¢]

(Volume of Stock) x (Concentration of Stock) = (Volume of Working Solution) x
(Concentration of Working Solution)

[¢]

(Volume of Stock) x (10 mM) = (1 mL) x (0.01 mM)

[¢]

Volume of Stock = 0.001 mL =1 pL

[e]

Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.
Important Considerations:

o Always use high-purity, anhydrous DMSO to prevent hydrolysis of the compound.
o Ensure the compound is fully dissolved before use.

e When preparing working solutions, add the stock solution to the medium or buffer and mix
immediately to prevent precipitation.

e The final concentration of DMSO in the experimental setup should be kept low (typically
<0.5%) as it can have cytotoxic effects.
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Mandatory Visualizations

The following diagrams illustrate the experimental workflow for preparing the Aloisine RP106
stock solution and the signaling pathways it is known to inhibit.
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Experimental Workflow for Aloisine RP106 Stock Solution Preparation
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Caption: Workflow for preparing Aloisine RP106 stock solution.
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Aloisine RP106 Signaling Pathway Inhibition
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Caption: Aloisine RP106 inhibits key signaling pathways.

 To cite this document: BenchChem. [Application Notes and Protocols for Aloisine RP106
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680015#preparing-aloisine-rp106-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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